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Compound of Interest

Compound Name: N6-Furfuryl-2-aMinoadenosine

Cat. No.: B12096494

Technical Support Center: N6-Furfuryl-2-
aminoadenosine

Welcome to the technical support center for N6-Furfuryl-2-aminoadenosine. This resource is
designed for researchers, scientists, and drug development professionals to provide guidance
on the solubility challenges and experimental use of this compound.

Frequently Asked Questions (FAQSs)

Q1: What is N6-Furfuryl-2-aminoadenosine?

Al: N6-Furfuryl-2-aminoadenosine, also known as Kinetin Riboside, is a purine nucleoside
analogue. It is recognized for its potent antitumor activities, which are attributed to its ability to
inhibit DNA synthesis and induce apoptosis in cancer cells.[1][2] It has also been identified as
an activator of PINK1 kinase, a key protein in mitochondrial quality control, making it a
compound of interest in neurodegenerative disease research.

Q2: I'm having trouble dissolving N6-Furfuryl-2-aminoadenosine. What are the recommended
solvents?

A2: N6-Furfuryl-2-aminoadenosine has limited solubility in aqueous solutions. The
recommended solvent for creating stock solutions is Dimethyl sulfoxide (DMSO). It is also
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slightly soluble in ethanol with heating and sonication, and very slightly soluble in methanol. For
aqueous buffers, solubility is low, but can be aided by sonication.

Q3: What is the maximum concentration | can achieve in different solvents?

A3: Please refer to the solubility data table below for detailed information on achievable
concentrations in various solvents.

Q4: How should | prepare a stock solution of N6-Furfuryl-2-aminoadenosine?

A4: For detailed instructions on preparing stock solutions, please see the "Experimental
Protocols" section below. It provides a step-by-step guide for dissolving the compound in
DMSO.

Q5: My N6-Furfuryl-2-aminoadenosine solution appears cloudy or has precipitates. What
should | do?

A5: This indicates that the compound may not be fully dissolved or has precipitated out of
solution. Please consult the "Troubleshooting Guide for Solubility Issues" for a step-by-step
approach to resolving this problem.

Solubility Data

The following table summarizes the solubility of N6-Furfuryl-2-aminoadenosine in common
laboratory solvents.

Solvent Solubility Notes
] ) The preferred solvent for stock

Dimethyl sulfoxide (DMSO) = 46.7 mg/mL ]

solutions.

Requires sonication to aid
Water > 1.94 mg/mL ) )

dissolution.

] Requires heating and

Ethanol Slightly Soluble o

sonication.

_ Not recommended as a

Methanol Very Slightly Soluble

primary solvent.
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

o Weighing the Compound: Accurately weigh the desired amount of N6-Furfuryl-2-
aminoadenosine powder in a sterile microcentrifuge tube. For example, for 1 mL of a 10
mM stock solution, weigh out 3.47 mg (Molecular Weight: 347.33 g/mol ).

¢ Adding Solvent: Add the calculated volume of high-purity, anhydrous DMSO to the tube. For
the example above, add 1 mL of DMSO.

» Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. If needed, briefly
sonicate the solution in a water bath until the solution is clear and free of particulates.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Troubleshooting Guide for Solubility Issues

If you encounter problems with the solubility of N6-Furfuryl-2-aminoadenosine, follow this
troubleshooting workflow.
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Troubleshooting Workflow for Solubility Issues

Start: Solubility Issue
(Precipitate or Cloudiness)

Action: Use high-purity, anhydrous DMSO.

Action: Dilute the solution with more solvent.

Action: Vortex thoroughly and/or sonicate in a water bath.

Action: Store aliquots at -20°C or -80°C.

Issue persists: Contact Technical Support.

Success: Solution is clear.

Click to download full resolution via product page
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Caption: A step-by-step guide to resolving solubility problems with N6-Furfuryl-2-
aminoadenosine.

Signaling Pathways
Pro-Apoptotic Signaling Pathway of N6-Furfuryl-2-aminoadenosine
N6-Furfuryl-2-aminoadenosine induces apoptosis in cancer cells through the intrinsic

mitochondrial pathway.[3][4] This process involves the modulation of Bcl-2 family proteins,
leading to mitochondrial dysfunction and the activation of caspases.
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Pro-Apoptotic Signaling Pathway of N6-Furfuryl-2-aminoadenosine
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Caption: The intrinsic apoptosis pathway induced by N6-Furfuryl-2-aminoadenosine.
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PINK1 Kinase Activation Pathway

N6-Furfuryl-2-aminoadenosine can activate the PINK1 kinase, a critical regulator of
mitochondrial quality control. This activation is independent of mitochondrial depolarization.

PINK1 Kinase Activation by N6-Furfuryl-2-aminoadenosine
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Caption: The mechanism of PINK1 kinase activation by N6-Furfuryl-2-aminoadenosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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